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Compound of Interest

Compound Name: 2-tert-butyl-1H-indol-5-amine

Cat. No.: B065302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-tert-
butyl-1H-indol-5-amine. Adherence to these protocols is crucial to ensure the integrity of the

compound and the safety of laboratory personnel.

Chemical and Physical Properties
The fundamental properties of 2-tert-butyl-1H-indol-5-amine are summarized below.

Property Value Reference

Molecular Formula C12H16N2 [1][2]

Molecular Weight 188.27 g/mol [1][2]

Appearance Solid [1]

Color Brown [3]

Melting Point 155 to 157°C [1]

Purity ≥95.0% [1]

Safety and Hazard Information
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2-tert-butyl-1H-indol-5-amine is classified as harmful and requires careful handling. The GHS

classification and precautionary statements are outlined below.

Hazard Category GHS Classification

Pictogram GHS07: Harmful/Irritant[1]

Signal Word Warning[1]

Hazard Statements

H302: Harmful if swallowed.[1] H312: Harmful in

contact with skin.[1] H315: Causes skin

irritation.[1] H319: Causes serious eye irritation.

[1] H332: Harmful if inhaled.[1] H335: May

cause respiratory irritation.[1]

Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapours/spray.[1] P264:

Wash hands thoroughly after handling.[1] P270:

Do not eat, drink or smoke when using this

product.[1] P271: Use only outdoors or in a well-

ventilated area.[1] P280: Wear protective

gloves/protective clothing and eye/face

protection.[1] P301+P310: IF SWALLOWED:

Immediately call a POISON CENTER/doctor.[1]

P302+P352: IF ON SKIN: Wash with plenty of

water and soap.[1] P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[1] P305+P351+P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Handling and Storage Protocols
3.1. Personal Protective Equipment (PPE)

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use tightly fitting safety goggles or a face shield.[4]
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Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If dust is generated or handling occurs in a poorly ventilated area,

use a NIOSH-approved respirator.

3.2. Handling Procedure

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools to prevent ignition.[4]

Prevent fire caused by electrostatic discharge.[4]

Avoid contact with skin and eyes.[4]

After handling, wash hands thoroughly.[1]

3.3. Storage Conditions

Temperature: Store in a refrigerator at 2-8°C.[3]

Light: Protect from light.[3]

Atmosphere: For long-term stability, consider storing under an inert atmosphere (e.g., argon

or nitrogen).

Container: Keep the container tightly sealed and store in a dry, well-ventilated place.[4]

Incompatibilities: Avoid contact with strong oxidizing agents.

Experimental Protocols
4.1. Preparation of Stock Solutions

Equilibrate the container of 2-tert-butyl-1H-indol-5-amine to room temperature before

opening to prevent moisture condensation.
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Weigh the desired amount of the solid compound in a chemical fume hood.

Add the appropriate solvent (e.g., DMSO, ethanol) to the solid.

Vortex or sonicate the mixture until the solid is completely dissolved.

Store the stock solution at -20°C or -80°C for long-term use. Protect from light.

4.2. Protocol: Forced Degradation Study

This protocol is designed to assess the stability of 2-tert-butyl-1H-indol-5-amine under

various stress conditions. This is crucial for understanding its degradation pathways.

Prepare a Stock Solution: Dissolve a known concentration of 2-tert-butyl-1H-indol-5-amine
in a suitable solvent like methanol or acetonitrile.

Acid Hydrolysis:

Incubate a sample of the stock solution with 0.1 M HCl at 60°C for 24 hours.[5]

Neutralize the solution before analysis.

Base Hydrolysis:

Incubate a sample of the stock solution with 0.1 M NaOH at 60°C for 24 hours.[5]

Neutralize the solution before analysis.

Oxidative Degradation:

Incubate a sample of the stock solution with 3% hydrogen peroxide at room temperature

for 24 hours.[5]

Thermal Degradation:

Expose the solid compound to 80°C for 48 hours in a calibrated oven.[5]

Dissolve the heat-stressed solid in a suitable solvent for analysis.
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Analysis:

Analyze all samples, including an unstressed control, by a stability-indicating method such

as reverse-phase HPLC with a UV detector. A C18 column is often suitable.[5]

The mobile phase could consist of a gradient of 0.1% formic acid in water and 0.1% formic

acid in acetonitrile.[5]

Compare the chromatograms of the stressed samples to the control to identify and

quantify degradation products.

Visualized Workflow
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Workflow for Handling and Storage of 2-tert-butyl-1H-indol-5-amine
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Caption: Workflow for handling and storage of 2-tert-butyl-1H-indol-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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